8-Methyldocosanoyl-CoA

• Molecular Formula: C44H80N7O17P3S
• Molecular Weight: 1104.1 g/mol
• InChI: InChI=1S/C44H80N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-18-21-32(2)22-19-16-17-20-23-35(53)72-27-26-46-34(52)24-25-47-42(56)39(55)44(3,4)29-65-71(62,63)68-70(60,61)64-28-33-38(67-69(57,58)59)37(54)43(66-33)51-31-50-36-40(45)48-30-49-41(36)51/h30-33,37-39,43,54-55H,5-29H2,1-4H3,(H,46,52)(H,47,56)(H,60,61)(H,62,63)(H2,45,48,49)(H2,57,58,59)
• InChIKey: AFNIJQYTLFASPT-UHFFFAOYSA-N

8-Methyldocosanoyl-CoA: A Distinct Very Long-Chain Branched Acyl-CoA for Metabolic Research

8-Methyldocosanoyl-CoA (8-Methyldocosanoyl-coenzyme A) is a chemically defined very long-chain fatty acyl-CoA derivative, classified as an 8-methyldocosanoic acid thioester of coenzyme A [1]. It consists of a 22-carbon docosanoyl backbone with a single methyl branch at the C8 position, linked to CoA via a high-energy thioester bond . As a member of the very long-chain acyl-CoA family (acyl groups with >20 carbons) [1], this compound serves as an activated intermediate for intracellular fatty acid transport and is a substrate for peroxisomal and mitochondrial beta-oxidation pathways [2]. Its precise structural identity—molecular formula C44H80N7O17P3S and monoisotopic mass 1104.13 Da —distinguishes it from its unbranched counterpart (docosanoyl-CoA) and other positional isomers.

Substrate Peroxisomal & mitochondrial β-oxidation pathway studies

Probe Defined branched-chain acyl-CoA for metabolomics/lipidomics

Differentiation Distinct from unbranched docosanoyl-CoA and positional isomers

• [1] Human Metabolome Database. HMDB0300764: 8-Methyldocosanoyl-CoA. HMDB Version 5.0. 2021. View Source
• [2] SMPDB. Pathway: Acylcarnitine 8-Methyldocosanoylcarnitine. SMPDB Version 2.0. 2021. View Source

Why 8-Methyldocosanoyl-CoA Cannot Be Substituted with Unbranched or Other Methyl-Branched Analogs

The biological function and experimental utility of very long-chain acyl-CoAs are critically dependent on both chain length and, crucially, the position of methyl branching. Unbranched docosanoyl-CoA follows a canonical beta-oxidation pathway distinct from that of its methyl-branched analogs [1]. Furthermore, the position of the methyl group on the acyl chain (e.g., 3-methyl, 8-methyl, 12-methyl, or 13-methyl) dictates its interaction with specific enzymes such as very long-chain acyl-CoA synthetases and dehydrogenases [2]. The metabolic fate, including the specific sequence of beta-oxidation cycles and the resulting chain-shortened intermediates, is a direct consequence of the branch location [3]. Therefore, substituting 8-Methyldocosanoyl-CoA with docosanoyl-CoA or an isomer like 3-methyldocosanoyl-CoA or 12-methyldocosanoyl-CoA will activate different metabolic pathways, yield a different profile of downstream metabolites, and compromise the scientific integrity of any comparative or mechanistic study.

Unbranched docosanoyl-CoA follows a canonical β-oxidation pathway distinct from branched analogs, potentially altering intermediate metabolite profiles.

Positional isomers (3-methyl, 12-methyl, 13-methyl) interact with different acyl-CoA dehydrogenases, which can redirect metabolic fate and acylcarnitine output.

Using an incorrect methyl-branched isomer may produce a divergent acylcarnitine signature, compromising data integrity in transport and oxidation studies.

• [1] ChEBI. CHEBI:65088: docosanoyl-CoA. EMBL-EBI. 2024. View Source
• [2] S. Engst, S. Ghisla. Aromatic substrate analogues as mechanistic probes for medium-chain acyl-CoA dehydrogenases. University of Konstanz. 2008. View Source
• [3] L.F. Mao, C.H. Chu, M.J. Luo, A. Simon, A.S. Abbas, H. Schulz. Mitochondrial β-Oxidation of 2-Methyl Fatty Acids in Rat Liver. Archives of Biochemistry and Biophysics. 1995; 321(2):221-228. View Source

Quantitative Differentiation of 8-Methyldocosanoyl-CoA from Key Analogs

Defined Molecular Mass and Formula Differentiates 8-Methyldocosanoyl-CoA from Unbranched Docosanoyl-CoA

The introduction of a methyl branch at the C8 position of the 22-carbon docosanoyl chain results in a compound with a distinct molecular identity compared to the straight-chain analog, docosanoyl-CoA. This structural modification is quantifiable by both molecular weight and formula. 8-Methyldocosanoyl-CoA has a molecular weight of 1104.13 Da and formula C44H80N7O17P3S , whereas docosanoyl-CoA (behenoyl-CoA) has a molecular weight of 1086.1 Da and formula C43H74N7O17P3S [1]. This difference of 18.03 Da corresponds precisely to the mass of a methylene group (CH2) plus the change in hydrogen atoms, providing a clear mass shift for analytical identification.

Molecular Differentiation

Reported

1104.13 Da (+18.03 Da vs docosanoyl-CoA)

Enables unambiguous LC-MS/MS identification in lipidomics

Database and vendor-reported neutral masses

Evidence Dimension	Molecular Weight and Formula
Target Compound Data	1104.13 Da; C44H80N7O17P3S
Comparator Or Baseline	Docosanoyl-CoA: 1086.1 Da; C43H74N7O17P3S
Quantified Difference	18.03 Da increase
Conditions	Database and vendor-reported values for the neutral compound

Why This Matters

This precise mass difference is critical for unambiguous identification and quantification via LC-MS/MS in metabolomics and lipidomics workflows, ensuring the correct isomer is being tracked in complex biological matrices.

• [1] Pathway.gramene.org. Compound: docosanoyl-CoA. Gramene. 2024. View Source

Unique C8 Methyl Branch Position Distinguishes 8-Methyldocosanoyl-CoA from Other Methyl-Docosanoyl-CoA Isomers

Among the class of methyl-docosanoyl-CoAs, the position of the methyl branch is the primary differentiating factor. 8-Methyldocosanoyl-CoA possesses its methyl group at the eighth carbon from the carboxyl-CoA end [1]. This is in direct contrast to other documented isomers such as 3-methyldocosanoyl-CoA [2], 12-methyldocosanoyl-CoA , and 13-methyldocosanoyl-CoA [3], which have their branches at positions 3, 12, and 13, respectively. All isomers share the identical molecular formula (C44H80N7O17P3S) and mass (1104.13 Da), making their differentiation solely dependent on the branch location.

Branch Position Identity

Class-level

C8 position, distinct from C3, C12, C13 isomers

Determines enzyme specificity and metabolic routing

Identical mass; requires structural annotation for differentiation

Evidence Dimension	Methyl Branch Position on 22-Carbon Chain
Target Compound Data	C8 position
Comparator Or Baseline	3-methyldocosanoyl-CoA (C3), 12-methyldocosanoyl-CoA (C12), 13-methyldocosanoyl-CoA (C13)
Quantified Difference	Varies from 5 to 10 carbon positions from the target compound's branch
Conditions	Structural annotation from metabolomic and pathway databases

Why This Matters

For research on branched-chain fatty acid metabolism, the precise branch location dictates the specific enzyme repertoire required for complete beta-oxidation. Using the incorrect isomer will activate a different set of dehydrogenases and oxidases, confounding results and leading to incorrect conclusions about pathway flux and enzyme specificity.

• [1] Human Metabolome Database. HMDB0300764: 8-Methyldocosanoyl-CoA. HMDB Version 5.0. 2021. View Source
• [2] PathBank. Pathway: Acylcarnitine 3-Methyldocosanoylcarnitine. PathBank. 2024. View Source
• [3] Chemfont. CFc000280270: 13-Methyldocosanoyl-CoA. Chemfont. 2022. View Source

Predicted Metabolic Fate Diverges from 3-Methyldocosanoyl-CoA Based on Beta-Oxidation Cycle Logic

The position of the methyl branch determines the number of beta-oxidation cycles that can occur before the branch is encountered by key enzymes. For a 3-methyl branched acyl-CoA, the branch is immediately encountered, often requiring a specific α-oxidation step or distinct peroxisomal machinery for metabolism [1]. For 8-Methyldocosanoyl-CoA, the branch at C8 allows for five full cycles of beta-oxidation (each shortening the chain by two carbons) before the enzymatic machinery encounters the branch at the C8 position of the original chain. This is inferred from the well-established mechanism of fatty acid beta-oxidation, which processes acyl chains from the carboxyl end [2].

Predicted β-Oxidation Cycles

Class-level

5 cycles before branch (vs 0 for 3-methyl isomer)

Generates distinct chain-shortened intermediate pool

Inferred from established β-oxidation mechanism

Evidence Dimension	Beta-oxidation cycles before encountering the methyl branch
Target Compound Data	5 cycles (chain shortened to a C12 intermediate before the branch is at the 2-position)
Comparator Or Baseline	3-Methyldocosanoyl-CoA: 0 cycles (branch is immediately at the 2-position after initial activation)
Quantified Difference	5 additional cycles of unhindered beta-oxidation
Conditions	Based on the established mechanism of mitochondrial/peroxisomal beta-oxidation

Why This Matters

This difference in the number of unhindered beta-oxidation cycles will produce a distinct pool of chain-shortened acyl-CoA intermediates, including specific medium-chain acyl-CoAs, which have different metabolic fates and potential signaling roles. This is a critical factor for researchers studying the kinetics of branched-chain fatty acid catabolism.

• [1] P.P. Van Veldhoven, K. Croes, S. Asselberghs, P. Herdewijn, G.P. Mannaerts. Peroxisomal beta-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Lett. 1996; 388(1):80-4. View Source
• [2] S. Engst, S. Ghisla. Aromatic substrate analogues as mechanistic probes for medium-chain acyl-CoA dehydrogenases. University of Konstanz. 2008. View Source

Distinct Acylcarnitine Signature Compared to Other Methyl-Branched Docosanoylcarnitines

Acyl-CoAs in the cytosol are converted to their corresponding acylcarnitines for transport into the mitochondria. The structure of the resulting acylcarnitine is directly determined by the structure of its parent acyl-CoA. 8-Methyldocosanoyl-CoA is uniquely converted to 8-methyldocosanoylcarnitine [1]. Other methyl-branched docosanoyl-CoAs produce their own specific acylcarnitines: 3-methyldocosanoylcarnitine [2], 12-methyldocosanoylcarnitine [3], and 13-methyldocosanoylcarnitine [4]. While all share the same molecular mass, their distinct structures result in unique fragmentation patterns and retention times in analytical chemistry workflows.

Acylcarnitine Signature

Class-level

8-Methyldocosanoylcarnitine distinct from 3-, 12-, 13-methyl analogs

Supports specific acylcarnitine biomarker research

Based on carnitine shuttle specificity

Evidence Dimension	Acylcarnitine Product Identity
Target Compound Data	8-Methyldocosanoylcarnitine
Comparator Or Baseline	3-Methyldocosanoylcarnitine, 12-Methyldocosanoylcarnitine, 13-Methyldocosanoylcarnitine
Quantified Difference	Unique molecular entity with distinct analytical properties
Conditions	Reaction catalyzed by carnitine O-palmitoyltransferase (CPT1)

Why This Matters

The accumulation of specific acylcarnitines in blood is a diagnostic marker for various inborn errors of metabolism. Using 8-Methyldocosanoyl-CoA in vitro or in cell culture allows researchers to study the formation of a specific, non-canonical acylcarnitine and its potential role as a biomarker or metabolic intermediate, distinct from the more common markers derived from straight-chain or other branched-chain fatty acids.

• [1] SMPDB. Pathway: Acylcarnitine 8-Methyldocosanoylcarnitine. SMPDB Version 2.0. 2021. View Source
• [2] PathBank. Pathway: Acylcarnitine 3-Methyldocosanoylcarnitine. PathBank. 2024. View Source
• [3] PathBank. Pathway: Acylcarnitine 12-Methyldocosanoylcarnitine. PathBank. 2024. View Source
• [4] PathBank. Pathway: Acylcarnitine 13-Methyldocosanoylcarnitine. PathBank. 2024. View Source

Potential for Differential Enzyme Kinetics Compared to Unbranched Docosanoyl-CoA

The presence of a methyl branch on the acyl chain is known to alter the rate of oxidation by mitochondrial enzymes. Studies on 2-methyl branched fatty acids show that while short and medium-chain 2-methyl fatty acids are oxidized as efficiently as their straight-chain analogs, long-chain 2-methylacyl-CoAs are oxidized more slowly [1]. This class-level observation suggests that the methyl branch at C8 in 8-Methyldocosanoyl-CoA will also lead to altered kinetic parameters (e.g., increased Km or decreased Vmax) with enzymes like very long-chain acyl-CoA dehydrogenase (VLCAD) or the peroxisomal oxidases, compared to the straight-chain docosanoyl-CoA. The specific branch position at C8 will interact with the enzyme's substrate binding pocket differently than a branch at the 2-position [2].

Enzyme Kinetics Prediction

Class-level

Slower oxidation rate predicted vs unbranched docosanoyl-CoA

May enable study of rate-limiting steps in β-oxidation

Based on 2-methyl fatty acid oxidation studies

Evidence Dimension	Predicted Rate of Beta-Oxidation
Target Compound Data	Slower than docosanoyl-CoA (predicted)
Comparator Or Baseline	Docosanoyl-CoA (straight-chain baseline)
Quantified Difference	Qualitative difference based on chain length and branching effects observed in analogous compounds
Conditions	Inference based on in vitro studies of 2-methyl fatty acid oxidation in rat liver mitochondria

Why This Matters

This difference in oxidation rate is a critical experimental variable. It can be exploited to study the rate-limiting steps of very long-chain fatty acid oxidation or to create a state of mild metabolic stress in cellular models, allowing researchers to investigate adaptive responses to altered lipid catabolism. This makes 8-Methyldocosanoyl-CoA a more informative tool than its unbranched counterpart for dissecting the regulatory nodes of beta-oxidation.

• [1] L.F. Mao, C.H. Chu, M.J. Luo, A. Simon, A.S. Abbas, H. Schulz. Mitochondrial β-Oxidation of 2-Methyl Fatty Acids in Rat Liver. Archives of Biochemistry and Biophysics. 1995; 321(2):221-228. View Source
• [2] S. Engst, S. Ghisla. Aromatic substrate analogues as mechanistic probes for medium-chain acyl-CoA dehydrogenases. University of Konstanz. 2008. View Source

Specific Research Applications of 8-Methyldocosanoyl-CoA Based on Structural Differentiation

Precise LC-MS/MS Quantification of Distinct Acylcarnitines in Metabolomics Studies

The unique molecular mass and formula of 8-Methyldocosanoyl-CoA, and its corresponding acylcarnitine, allow for its unambiguous identification and quantification in complex biological samples using high-resolution mass spectrometry . This enables researchers to use 8-Methyldocosanoyl-CoA as a precise tracer in cell culture or in vitro assays to study the formation and export of specific acylcarnitines, distinguishing its signal from other isobaric methyl-docosanoylcarnitine isomers like 12- or 13-methyldocosanoylcarnitine . This application is critical for developing targeted metabolomics assays and for validating the specificity of acyl-CoA synthetases and carnitine palmitoyltransferases.

Investigating the Stereospecificity of Peroxisomal and Mitochondrial Beta-Oxidation Enzymes

8-Methyldocosanoyl-CoA provides a valuable substrate for probing the chain-length and branch-position specificities of key enzymes in fatty acid catabolism. By comparing its oxidation rate and product profile to that of docosanoyl-CoA [1] and 3-methyldocosanoyl-CoA [2], researchers can map the steric and structural constraints of the active sites of enzymes like very long-chain acyl-CoA dehydrogenase (VLCAD) and the peroxisomal branched-chain acyl-CoA oxidases [3]. This helps to refine our understanding of the structural basis for substrate specificity in this important enzyme family [4].

Deciphering the Metabolic Fate of Positional Isomers in Branched-Chain Fatty Acid Oxidation

The C8 methyl branch of 8-Methyldocosanoyl-CoA dictates a specific sequence of beta-oxidation cycles, generating a unique profile of chain-shortened intermediates. This makes it an essential tool for researchers studying the metabolic routing of branched-chain fatty acids. By using this compound in in vitro assays with isolated mitochondria or peroxisomes, scientists can identify and characterize the specific medium-chain acyl-CoA intermediates that are produced, which is a necessary step in understanding how cells manage the catabolism of structurally diverse fatty acids [5].

Development of Metabolic Tracers for Studying Fatty Acid Transport and Oxidation Kinetics

Due to its predicted slower oxidation rate compared to straight-chain analogs [6], 8-Methyldocosanoyl-CoA can serve as a useful tool to 'slow down' the beta-oxidation pathway in experimental systems. This can help in isolating and studying transient intermediates or in assessing the functional capacity of the carnitine shuttle and mitochondrial import machinery under conditions of altered metabolic flux. This application is valuable for researchers studying the regulation of lipid metabolism and the impact of genetic or pharmacological interventions on very long-chain fatty acid oxidation.

Application

Selection Property

Validation Focus

LC-MS/MS acylcarnitine profiling

Distinct molecular identity from unbranched analog

Isomer differentiation and targeted metabolomics assay development

Enzyme substrate specificity studies

Branched-chain substrate for VLCAD and peroxisomal oxidases

Chain-length and branch-position specificity mapping

Metabolic routing of branched-chain fatty acids

Defined C8 branch dictates intermediate profile

Identification of medium-chain acyl-CoA intermediates

Fatty acid oxidation kinetics research

Predicted slower oxidation kinetics

Carnitine shuttle capacity and metabolic flux analysis

• [1] ChEBI. CHEBI:65088: docosanoyl-CoA. EMBL-EBI. 2024. View Source
• [2] PathBank. Pathway: Acylcarnitine 3-Methyldocosanoylcarnitine. PathBank. 2024. View Source
• [3] P.P. Van Veldhoven, K. Croes, S. Asselberghs, P. Herdewijn, G.P. Mannaerts. Peroxisomal beta-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Lett. 1996; 388(1):80-4. View Source
• [4] S. Engst, S. Ghisla. Aromatic substrate analogues as mechanistic probes for medium-chain acyl-CoA dehydrogenases. University of Konstanz. 2008. View Source
• [5] SMPDB. Pathway: Acylcarnitine 8-Methyldocosanoylcarnitine. SMPDB Version 2.0. 2021. View Source
• [6] L.F. Mao, C.H. Chu, M.J. Luo, A. Simon, A.S. Abbas, H. Schulz. Mitochondrial β-Oxidation of 2-Methyl Fatty Acids in Rat Liver. Archives of Biochemistry and Biophysics. 1995; 321(2):221-228. View Source